Cas no 1004296-26-7 (1-Naphthalenol, 7,8-difluoro-)

• Product Name: 1-Naphthalenol, 7,8-difluoro-
• CAS No: 1004296-26-7
• MF: C₁₀H₆F₂O
• MW: 180.150849819183
• MDL: MFCD34169226
• CID: 5290974
• PubChem ID: 59227719
• Update Time: 2026-03-10

1-Naphthalenol, 7,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 7,8-difluoro-
• 7,8-Difluoronaphthalen-1-ol
• 7,8-Difluoro-1-naphthalenol
• AT30897
• CS-0159810
• SCHEMBL12189899
• SY311869
• 1004296-26-7
• MFCD34169226

• MDL： MFCD34169226
• Inchi： 1S/C10H6F2O/c11-7-5-4-6-2-1-3-8(13)9(6)10(7)12/h1-5,13H
• InChI Key： PEGRYDMSZWCSKK-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC(F)=C2F)=CC=C1

Computed Properties

• Exact Mass: 180.03867113g/mol
• Monoisotopic Mass: 180.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol, 7,8-difluoro-

Recent Advances in the Study of 1-Naphthalenol, 7,8-difluoro- (CAS: 1004296-26-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Naphthalenol, 7,8-difluoro- (CAS: 1004296-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-Naphthalenol, 7,8-difluoro- as a key intermediate in the synthesis of novel fluorinated naphthalene derivatives. These derivatives exhibit enhanced stability and bioavailability, making them promising candidates for further pharmacological evaluation. The presence of fluorine atoms at the 7,8-positions of the naphthalene ring has been shown to significantly influence the compound's electronic properties, thereby affecting its interaction with biological targets.

One of the most notable findings is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 1-Naphthalenol, 7,8-difluoro- exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in various inflammatory diseases. This selectivity suggests that the compound could serve as a lead structure for the development of new anti-inflammatory drugs with reduced side effects compared to existing therapies.

Further investigations into the pharmacokinetic properties of 1-Naphthalenol, 7,8-difluoro- have revealed favorable absorption and distribution profiles. The compound's lipophilicity, attributed to the fluorine substituents, enhances its membrane permeability, facilitating efficient cellular uptake. These properties are particularly advantageous for oral drug formulations, positioning the compound as a viable candidate for further preclinical development.

In addition to its therapeutic potential, recent research has explored the use of 1-Naphthalenol, 7,8-difluoro- as a fluorescent probe for imaging applications. The compound's inherent fluorescence, combined with its stability under physiological conditions, makes it a valuable tool for studying cellular processes in real-time. This dual functionality underscores the versatility of the compound in both therapeutic and diagnostic contexts.

Despite these promising findings, challenges remain in optimizing the compound's synthesis and scaling up production for clinical trials. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further refinement to ensure cost-effectiveness and reproducibility. Addressing these challenges will be critical for advancing the compound's transition from the laboratory to the clinic.

In conclusion, 1-Naphthalenol, 7,8-difluoro- (CAS: 1004296-26-7) represents a compelling area of research with significant potential in chemical biology and pharmaceutical applications. Its unique structural features, combined with promising biological activity, position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinically relevant therapies.